An In-Depth Technical Guide to the Crystal Structure Analysis of Methyl p-Tolyl Sulfone
An In-Depth Technical Guide to the Crystal Structure Analysis of Methyl p-Tolyl Sulfone
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the methodologies and significance of determining the crystal structure of methyl p-tolyl sulfone. While the specific quantitative crystallographic data from the primary literature is not publicly accessible and therefore not reproduced here, this document details the experimental protocols required for such an analysis and presents the logical workflow through diagrams.
Introduction
Methyl p-tolyl sulfone (CAS No: 3185-99-7) is a small organic molecule of interest in medicinal chemistry and materials science.[1][2] Its three-dimensional atomic arrangement, or crystal structure, is fundamental to understanding its physicochemical properties, including solubility, melting point, and crystal packing. This information is critical for applications in drug development, where solid-state properties influence formulation, bioavailability, and stability, as well as in materials science for the design of novel functional materials.
The definitive method for elucidating the solid-state structure of crystalline compounds is single-crystal X-ray diffraction (XRD). This guide will detail the typical experimental workflow and data analysis involved in the crystal structure determination of a compound like methyl p-tolyl sulfone.
Data Presentation
A complete crystallographic analysis of methyl p-tolyl sulfone would yield precise quantitative data. This data is typically deposited in crystallographic databases such as the Cambridge Structural Database (CSD) under a specific deposition number. For methyl p-tolyl sulfone, the relevant deposition number is CCDC 647683.[1] Access to this database or the full-text publication with the DOI: 10.1107/S1600536807018545 is required to obtain the specific numerical values for the tables below.
Table 1: Crystal Data and Structure Refinement for Methyl p-Tolyl Sulfone
| Parameter | Value |
| Empirical formula | C₈H₁₀O₂S |
| Formula weight | 170.23 |
| Temperature | Data not available |
| Wavelength | Data not available |
| Crystal system | Data not available |
| Space group | Data not available |
| Unit cell dimensions | a = Data not available Å α = Data not available °b = Data not available Å β = Data not available °c = Data not available Å γ = Data not available ° |
| Volume | Data not available ų |
| Z | Data not available |
| Density (calculated) | Data not available Mg/m³ |
| Absorption coefficient | Data not available mm⁻¹ |
| F(000) | Data not available |
| Crystal size | Data not available mm³ |
| Theta range for data collection | Data not available ° |
| Index ranges | Data not available |
| Reflections collected | Data not available |
| Independent reflections | Data not available [R(int) = Data not available] |
| Completeness to theta | Data not available % |
| Refinement method | Full-matrix least-squares on F² |
| Data / restraints / params | Data not available |
| Goodness-of-fit on F² | Data not available |
| Final R indices [I>2sigma(I)] | R1 = Data not available, wR2 = Data not available |
| R indices (all data) | R1 = Data not available, wR2 = Data not available |
| Largest diff. peak and hole | Data not available e.Å⁻³ |
Table 2: Selected Bond Lengths (Å) for Methyl p-Tolyl Sulfone
| Atom 1 | Atom 2 | Length (Å) |
| S | O1 | Data not available |
| S | O2 | Data not available |
| S | C(aryl) | Data not available |
| S | C(methyl) | Data not available |
| C(aryl) | C(aryl) | Data not available |
| C(aryl) | C(methyl) | Data not available |
Table 3: Selected Bond Angles (°) for Methyl p-Tolyl Sulfone
| Atom 1 | Atom 2 | Atom 3 | Angle (°) |
| O1 | S | O2 | Data not available |
| O1 | S | C(aryl) | Data not available |
| O2 | S | C(aryl) | Data not available |
| O1 | S | C(methyl) | Data not available |
| O2 | S | C(methyl) | Data not available |
| C(aryl) | S | C(methyl) | Data not available |
Experimental Protocols
The determination of the crystal structure of a small organic molecule like methyl p-tolyl sulfone follows a well-established protocol involving several key stages:
Synthesis and Crystallization
High-purity methyl p-tolyl sulfone is required for obtaining diffraction-quality single crystals. The synthesis can be achieved through various methods, such as the oxidation of the corresponding sulfide or the reaction of a p-toluenesulfinate salt with a methylating agent.
Once the pure compound is obtained, the next critical and often challenging step is to grow suitable single crystals. Common crystallization techniques for small organic molecules include:
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Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly at a constant temperature. The gradual increase in concentration promotes the formation of well-ordered crystals.
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Solvent Diffusion: A solution of the compound is layered with a miscible "anti-solvent" in which the compound is poorly soluble. Slow diffusion of the anti-solvent into the solution reduces the solubility of the compound, leading to crystallization at the interface.
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Vapor Diffusion: A concentrated solution of the compound is placed in a sealed container with a larger reservoir of a volatile anti-solvent. The vapor of the anti-solvent slowly diffuses into the solution, inducing crystallization.
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Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled. As the temperature decreases, the solubility of the compound drops, leading to crystal growth.
The choice of solvent or solvent system is crucial and is often determined empirically.
Single-Crystal X-ray Diffraction Data Collection
A suitable single crystal is mounted on a goniometer head of a single-crystal X-ray diffractometer. The crystal is then cooled to a low temperature (typically 100 K) using a cryostream to minimize thermal vibrations of the atoms and reduce radiation damage.
Monochromatic X-rays are directed at the crystal, and as the crystal is rotated, a series of diffraction patterns are collected by a detector. Each diffraction spot's intensity and position are recorded.
Data Reduction and Structure Solution
The collected diffraction data is processed to correct for experimental factors such as background noise, Lorentz factor, and polarization. The unit cell parameters and the crystal's space group are determined from the positions of the diffraction spots.
The phase problem, a central challenge in X-ray crystallography, is then solved to obtain an initial electron density map. For small molecules, direct methods are typically successful in determining the initial phases.
Structure Refinement
An atomic model is built into the initial electron density map. This model is then refined against the experimental diffraction data using a least-squares minimization algorithm. The refinement process optimizes the positional and thermal parameters of each atom until the calculated diffraction pattern from the model closely matches the experimentally observed pattern. The quality of the final refined structure is assessed using metrics such as the R-factor.
Mandatory Visualization
The following diagrams illustrate the key workflows and relationships in the crystal structure analysis of methyl p-tolyl sulfone.
